![molecular formula C31H31N3O4S B4069377 2-[benzyl(phenylsulfonyl)amino]-N-{2-[(sec-butylamino)carbonyl]phenyl}benzamide](/img/structure/B4069377.png)
2-[benzyl(phenylsulfonyl)amino]-N-{2-[(sec-butylamino)carbonyl]phenyl}benzamide
Overview
Description
2-[benzyl(phenylsulfonyl)amino]-N-{2-[(sec-butylamino)carbonyl]phenyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biological studies. This compound is also known as BPSA and is a potent inhibitor of protein-protein interactions.
Mechanism of Action
BPSA works by binding to specific sites on proteins that are involved in protein-protein interactions. This binding disrupts the interaction between the proteins, which can lead to a range of biological effects.
Biochemical and Physiological Effects:
BPSA has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. BPSA has also been shown to have potential applications in the treatment of neurodegenerative diseases, as it has been shown to protect neurons from damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of BPSA is its potency as an inhibitor of protein-protein interactions. This makes it a valuable tool for studying these interactions in the lab. However, one limitation of BPSA is that it can be difficult to synthesize, which can limit its availability for use in experiments.
Future Directions
There are many potential future directions for research on BPSA. One area of interest is the development of new drugs that target protein-protein interactions using BPSA as a starting point. Another area of interest is the use of BPSA in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of BPSA, as well as its potential applications in other areas of research.
Scientific Research Applications
BPSA has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to be a potent inhibitor of protein-protein interactions, which makes it a promising candidate for the development of new drugs that target these interactions. BPSA has also been studied for its potential applications in cancer therapy, as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
2-[[2-[benzenesulfonyl(benzyl)amino]benzoyl]amino]-N-butan-2-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H31N3O4S/c1-3-23(2)32-30(35)26-18-10-12-20-28(26)33-31(36)27-19-11-13-21-29(27)34(22-24-14-6-4-7-15-24)39(37,38)25-16-8-5-9-17-25/h4-21,23H,3,22H2,1-2H3,(H,32,35)(H,33,36) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLSVTSWZMUTSLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2N(CC3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H31N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
541.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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